Cas no 2679919-78-7 (tert-butyl (2R)-2-amino-2-(cuban-1-yl)acetate)

• Product Name: tert-butyl (2R)-2-amino-2-(cuban-1-yl)acetate
• CAS No: 2679919-78-7
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 5986134
• PubChem ID: 165916620
• Update Time: 2025-06-07

tert-butyl (2R)-2-amino-2-(cuban-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 2679919-78-7
• EN300-28275863
• tert-butyl (2R)-2-amino-2-(cuban-1-yl)acetate

• Inchi： 1S/C14H19NO2/c1-13(2,3)17-12(16)11(15)14-8-5-4-6(8)10(14)7(4)9(5)14/h4-11H,15H2,1-3H3/t4?,5?,6?,7?,8?,9?,10?,11-,14?/m0/s1
• InChI Key： SJNQKBYPUDUTHM-GWSXOEEVSA-N
• SMILES： O(C(C)(C)C)C([C@@H](C12C3C4C5C3C1C5C24)N)=O

Computed Properties

• Exact Mass: 233.141578849g/mol
• Monoisotopic Mass: 233.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 52.3Ų

Additional information on tert-butyl (2R)-2-amino-2-(cuban-1-yl)acetate

Introduction to Tert-butyl (2R)-2-amino-2-(cuban-1-yl)acetate (CAS No. 2679919-78-7)

Tert-butyl (2R)-2-amino-2-(cuban-1-yl)acetate, with the chemical identifier CAS No. 2679919-78-7, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in drug discovery and molecular recognition studies. The presence of a cuban-1-yl moiety and a stereogenic center at the 2-position of the acetate backbone imparts distinct chemical and biological properties, making it a valuable scaffold for developing novel therapeutic agents.

The structural motif of tert-butyl (2R)-2-amino-2-(cuban-1-yl)acetate consists of a tert-butyl group attached to an amino-substituted acetate derivative, further functionalized with a cubane ring. The cubane moiety is known for its high rigidity and stability, which can be exploited to enhance the binding affinity and selectivity of potential drug candidates. Additionally, the (2R)-configuration at the stereocenter introduces chirality into the molecule, a critical factor in many pharmacologically active compounds where stereochemistry plays a pivotal role in efficacy and safety.

In recent years, there has been a growing interest in the development of molecules that incorporate non-traditional scaffolds, such as those derived from cubane derivatives. These compounds have shown promise in various therapeutic areas, including oncology, inflammation, and neurodegenerative diseases. The tert-butyl (2R)-2-amino-2-(cuban-1-yl)acetate structure represents an innovative approach to designing molecules that can interact selectively with biological targets. Its unique combination of rigidity and functional groups makes it an attractive candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The presence of both an amino group and a carboxylic acid derivative provides multiple points for further derivatization, allowing chemists to tailor the properties of the molecule to specific biological needs. For instance, the amino group can be used to form amides or ureas, while the carboxylic acid can be esterified or amidated. These modifications can enhance solubility, improve metabolic stability, or introduce additional binding interactions with biological targets.

Recent studies have highlighted the importance of stereochemistry in drug design, particularly in cases where enantiomeric excess is crucial for efficacy. The (2R)-configuration in tert-butyl (2R)-2-amino-2-(cuban-1-yl)acetate has been carefully selected to optimize interactions with potential biological targets. This stereochemical purity ensures that the compound behaves predictably in biological systems, reducing the risk of off-target effects and improving overall therapeutic profile. The use of advanced synthetic techniques has enabled the efficient preparation of this compound with high enantiomeric purity, making it suitable for preclinical and clinical investigations.

The cubane ring itself is a remarkable structural feature that has been leveraged in various drug discovery efforts. Its three-dimensional framework provides a stable platform for interactions with biological macromolecules, while its rigidity can prevent conformational changes that might otherwise reduce binding affinity. In addition, the cubane scaffold has been shown to enhance permeability through biological membranes, making it an attractive choice for oral formulations. These properties make tert-butyl (2R)-2-amino-2-(cuban-1-yl)acetate a promising candidate for further development in pharmaceutical applications.

As research continues to uncover new biological targets and mechanisms underlying disease processes, compounds like tert-butyl (2R)-2-amino-2-(cuban-1-yl)acetate will play an increasingly important role in drug discovery and development. The combination of structural rigidity provided by the cubane moiety and functional diversity offered by the amino and carboxylic acid groups makes this molecule a versatile tool for medicinal chemists. By leveraging its unique properties, researchers can design novel therapeutics that address unmet medical needs more effectively.

In conclusion, tert-butyl (2R)-2-amino-2-(cuban-1-yl)acetate represents a significant advancement in pharmaceutical chemistry. Its innovative structure and functional features make it a valuable asset for developing new drugs targeting various diseases. As our understanding of biological systems continues to evolve, compounds like this one will be instrumental in discovering and creating more effective treatments for patients worldwide.